Cas no 1154382-72-5 (4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione)

• Product Name: 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione
• CAS No: 1154382-72-5
• MF: C₁₀H₁₁ClN₂O₃S
• MW: 274.723940134048
• CID: 4573350
• PubChem ID: 43581676
• Update Time: 2025-10-29

4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloropyridine-3-carbonyl)-1lambda6-thiomorpholine-1,1-dione
• Methanone, (6-chloro-3-pyridinyl)(1,1-dioxido-4-thiomorpholinyl)-
• 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione

• Inchi： 1S/C10H11ClN2O3S/c11-9-2-1-8(7-12-9)10(14)13-3-5-17(15,16)6-4-13/h1-2,7H,3-6H2
• InChI Key： RYZWRHQMWPDZBT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)N=C1)(N1CCS(=O)(=O)CC1)=O

Additional information on 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione

Introduction to 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione (CAS No. 1154382-72-5)

4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione (CAS No. 1154382-72-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione incorporates a 6-chloropyridine moiety linked to a thiomorpholine-1,1-dione scaffold. This structural arrangement is particularly noteworthy due to the presence of both electron-withdrawing and electron-donating groups, which can modulate the compound's reactivity and biological activity. The thiomorpholine ring, in particular, is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules.

In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for developing novel therapeutic agents. The 6-chloropyridine component of this compound adds an additional layer of complexity, as chlorinated pyridines are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The interplay between these structural features makes 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione a compelling subject for further investigation.

One of the most intriguing aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. The thiomorpholine-1,1-dione moiety is particularly relevant in this context, as it has been shown to interact with biological targets in multiple ways. For instance, it can serve as a hinge binder or form hydrogen bonds with key residues in protein structures. This versatility makes it an attractive candidate for designing molecules with high specificity and efficacy.

Recent studies have highlighted the importance of thiomorpholine derivatives in drug discovery. These compounds have demonstrated promising activities against a range of therapeutic targets, including kinases, proteases, and other enzymes involved in disease pathways. The incorporation of a 6-chloropyridine group into the thiomorpholine-1,1-dione scaffold may further enhance these properties by improving solubility and bioavailability. Such structural modifications are crucial for optimizing drug-like characteristics and ensuring that the final product exhibits favorable pharmacokinetic profiles.

The synthesis of 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate structures. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and asymmetric transformations, have enabled chemists to construct these molecules with high precision and yield. These advancements are essential for facilitating the discovery and development of novel therapeutic agents.

In addition to its potential as a lead compound for drug discovery, 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione may also find applications in materials science and chemical biology. Its unique structural features make it suitable for use as a building block in the synthesis of more complex molecules or as a probe for studying enzyme mechanisms. The ability to modulate its properties through structural variations opens up numerous possibilities for future research.

The investigation of 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione is ongoing, with researchers exploring its biological activity and potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory effects against certain enzymes or receptors involved in diseases such as cancer or inflammation. While more research is needed to fully elucidate its mechanisms of action, these findings underscore its significance as a candidate for further development.

The role of computational chemistry and molecular modeling has been instrumental in advancing our understanding of this compound's properties. By leveraging computational tools, researchers can predict how 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione interacts with biological targets at the atomic level. This information is crucial for designing derivatives with enhanced potency and selectivity. Additionally, computational methods can help identify potential side effects or toxicities early in the development process.

The future prospects for 4-(6-chloropyridine-3-carbonyl)-1λ?-thiomorpholine-1,1-dione are promising, given its unique structural features and potential applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in pharmaceutical development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential for realizing its full potential.